Cas no 18158-16-2 (benzyl 5-oxo-1,4-diazepane-1-carboxylate)
18158-16-2 structure
Product Name:benzyl 5-oxo-1,4-diazepane-1-carboxylate
CAS No:18158-16-2
MF:C13H16N2O3
MW:248.277743339539
MDL:MFCD03426387
CID:50968
PubChem ID:2760254
Update Time:2025-04-18
benzyl 5-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Cbz-[1,4]Diazepan-5-one
- 5-Oxo-[1,4]diazepane-1-carboxylic acid benzyl ester
- Benzyl 5-Oxo-1,4-diazepane-1-carboxylate
- AKOS009110988
- EN300-1194533
- SCHEMBL1570844
- MFCD03426387
- 18158-16-2
- 5-Oxo-[1,4]diazepane-1-carboxylic acid benzylester
- A13368
- 5-Oxo-[1,4]diazepane-1-carboxylicacidbenzylester;1-CBZ-[1,4]DIAZEPAN-5-ONE
- SY020419
- 1-Cbz-1,4-diazepan-5-one
- DTXSID30375076
- FWIFVWFHEUKZII-UHFFFAOYSA-N
- AS-37378
- SB11682
- CS-0038568
- 1-Cbz-[1 pound not4]diazepan-5-one
- FT-0630152
- benzyl 5-oxo-1,4-diazepane-1-carboxylate
-
- MDL： MFCD03426387
- Inchi： 1S/C13H16N2O3/c16-12-6-8-15(9-7-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,16)
- InChI Key： FWIFVWFHEUKZII-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCC(NCC1)=O)=O
Computed Properties
- Exact Mass: 248.11618
- Monoisotopic Mass: 248.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6A^2
- XLogP3: 0.6
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.204
- Boiling Point: 468.7 ℃ at 760 mmHg
- Flash Point: 237.3°C
- Refractive Index: 1.548
- PSA: 58.64
benzyl 5-oxo-1,4-diazepane-1-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
benzyl 5-oxo-1,4-diazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042535-1g |
1-Cbz-[1,4]Diazepan-5-one |
18158-16-2 | 95% | 1g |
$188.49 | 2023-09-02 | |
| Alichem | A449042535-5g |
1-Cbz-[1,4]Diazepan-5-one |
18158-16-2 | 95% | 5g |
$605.00 | 2023-09-02 | |
| Alichem | A449042535-10g |
1-Cbz-[1,4]Diazepan-5-one |
18158-16-2 | 95% | 10g |
$833.25 | 2023-09-02 | |
| TRC | O870403-50mg |
5-Oxo-[1,4]diazepane-1-carboxylic Acid Benzyl Ester |
18158-16-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O870403-100mg |
5-Oxo-[1,4]diazepane-1-carboxylic Acid Benzyl Ester |
18158-16-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O870403-500mg |
5-Oxo-[1,4]diazepane-1-carboxylic Acid Benzyl Ester |
18158-16-2 | 500mg |
$ 185.00 | 2022-06-03 | ||
| Chemenu | CM200462-5g |
Benzyl 5-Oxo-1,4-diazepane-1-carboxylate |
18158-16-2 | 95% | 5g |
$472 | 2022-06-12 | |
| Chemenu | CM200462-10g |
Benzyl 5-Oxo-1,4-diazepane-1-carboxylate |
18158-16-2 | 95% | 10g |
$421 | 2022-03-01 | |
| abcr | AB169016-250 mg |
5-Oxo-[1,4]diazepane-1-carboxylic acid benzyl ester, 95%; . |
18158-16-2 | 95% | 250 mg |
€89.30 | 2023-07-20 | |
| abcr | AB169016-1 g |
5-Oxo-[1,4]diazepane-1-carboxylic acid benzyl ester, 95%; . |
18158-16-2 | 95% | 1 g |
€131.10 | 2023-07-20 |
benzyl 5-oxo-1,4-diazepane-1-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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